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Compound of Interest

Compound Name: Phenyl Fluoroformate

Cat. No.: B8710385

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the available information on phenyl fluoroformate
(CAS Number: 351-80-4), a fluorinated organic compound with potential applications in
chemical synthesis. While detailed experimental data and specific applications in drug
development are not extensively documented in publicly available literature, this document
consolidates the known identifiers and outlines a potential synthetic pathway.

Chemical Identifiers and Properties

Phenyl fluoroformate, systematically named Carbonofluoridic acid, phenyl ester, is a chemical
entity with the molecular formula C7HsFO2.[1] The following table summarizes its key

identifiers.
Identifier Value Reference
CAS Number 351-80-4 [1]
) Carbonofluoridic acid, phenyl
Systematic Name [1]
ester
Molecular Formula C7HsFO:2 [1]
Molecular Weight 140.114 g/mol [1]
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Detailed experimental physical properties such as melting point, boiling point, and density for
phenyl fluoroformate are not readily available in the surveyed literature.

Synthesis of Phenyl Fluoroformate

While specific, detailed experimental protocols for the synthesis of phenyl fluoroformate are
scarce, a general synthetic approach has been described. One method involves the reaction of
a 1-chloroalkyl carbonate with potassium fluoride (KF) in the presence of a crown ether
catalyst. This reaction proceeds through the fragmentation of the carbonate precursor to yield
the corresponding aldehyde and the desired fluoroformate.

A patent also outlines a general process for the preparation of fluoroformates, which could be
applicable to the synthesis of phenyl fluoroformate.[1] This process involves the reaction of
an alcohol or phenol with a fluorinating agent.

Below is a generalized workflow for a potential synthesis of phenyl fluoroformate based on
the available information.
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Caption: Generalized workflow for the synthesis of Phenyl Fluoroformate.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for phenyl fluoroformate is not

available in the reviewed literature. For reference, the mass spectrum of the analogous

compound, phenyl chloroformate, shows characteristic peaks that could be used as a

comparative reference for future analysis of phenyl fluoroformate.[2][3] Similarly, 13C NMR

data for phenyl chloroformate is also available.[4]

Reactivity and Stability
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Detailed studies on the reactivity, stability, and decomposition of phenyl fluoroformate are not
well-documented. Based on the general reactivity of acyl fluorides, it is expected to be reactive
towards nucleophiles. The analogous compound, phenyl chloroformate, is known to be
incompatible with strong oxidizing agents, alcohols, amines, and alkalis, and it decomposes in
water.[2][5]

Applications in Drug Development

Currently, there is no specific information available in the surveyed literature regarding the
biological activity of phenyl fluoroformate or its direct application in drug development or
signaling pathway studies. However, the incorporation of fluorine into organic molecules is a
common strategy in medicinal chemistry to enhance properties such as metabolic stability,
binding affinity, and bioavailability.[6][7][8][9] Therefore, phenyl fluoroformate could serve as a
valuable reagent for introducing the fluoroformate moiety into potential drug candidates.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
synthesis and handling of chemical compounds should only be conducted by trained
professionals in a controlled laboratory setting with appropriate safety precautions. The
information provided is based on limited available data, and further research is required to fully
characterize the properties and potential applications of phenyl fluoroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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